Cas no 527-07-1 (Gluconate sodium)

Gluconate sodium Chemical and Physical Properties
Names and Identifiers
-
- Gluconic acid, sodium salt
- SODIUM GLUCONATE RE
- D-Gluconic acid sodium salt
- Gluconic Acid Sodium
- Sodium gluconate
- pmpsodiumgluconate
- sodium pentahydyoxycaproate
- Sodium Gluconate USP26 FCCIV
- SODIUM GLUCONATE USP
- Sodium D-gluconate
- ***
- Caustic soda
- Anhydrous Glucose
- 2,3,4,5,6-Pentahydroxycaproic acid sodium salt
- 2,3,4,5,6-Pentahydroxycaproic acid sodium salt,D-Gluconate sodium salt,Sodium D-gluconate
- Developer,partB
- D-Gluconate sodium salt
- glonsen
- gluconatodisodio
- Gluconic acidsodium salt D-Gluconic acid
- pasexon100t
- Sodium D-gl
- sodium salt of D-gluconic acid
- SOIDUMD-GLUCONATE
- PTTSN
- D-Gluconic acid, monosodium salt
- 葡萄糖酸钠
- Gluconic Acid Sodium Salt
- Monosodium gluconate
- gluconate sodium
- Monosodium D-gluconate
- Gluconate (sodium)
- Pasexon 100T
- D-Gluconic acid, sodium salt
- Gluconato di sodio [Italian]
- Sodium gluconate [USP]
- Gluconic acid, monosodium salt, D-
- sodium (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate
- 2,3,4,5,6-Pentah
- TRIETHYLENEDIAMINE
- Gluconate sodium
-
- MDL: MFCD00064210
- Inchi: 1S/C6H12O7.Na/c7-1-2(8)3(9)4(10)5(11)6(12)13;/h2-5,7-11H,1H2,(H,12,13);/q;+1/p-1/t2-,3-,4+,5-;/m1./s1
- InChI Key: UPMFZISCCZSDND-JJKGCWMISA-M
- SMILES: [Na+].O([H])[C@]([H])([C@@]([H])(C([H])([H])O[H])O[H])[C@@]([H])([C@]([H])(C(=O)[O-])O[H])O[H]
- BRN: 3919651
Computed Properties
- Exact Mass: 218.04000
- Monoisotopic Mass: 218.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 176
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 218.14
- Surface Charge: 0
- Topological Polar Surface Area: 141
Experimental Properties
- Color/Form: White or yellowish crystalline powder
- Density: 1.7630
- Melting Point: 206-209 ºC
- Boiling Point: 673.6°C at 760 mmHg
- Flash Point: 375.2°C
- PH: 7.0-8.0 (100g/l, H2O, 20℃)
- Solubility: H2O: 0.1 g/mL, clear
- Water Partition Coefficient: Very soluble in water; sparingly soluble in alcohol; insoluble in ether.
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
- PSA: 141.28000
- LogP: -4.82780
- Merck: 4456
- Solubility: Soluble in water, slightly soluble in alcohol, insoluble in ether.
Gluconate sodium Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P301+P312-P302+P352-P304+P340-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:1
- Safety Instruction: S24/25
- RTECS:LZ5235000
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- TSCA:Yes
- Safety Term:S24/25
Gluconate sodium Customs Data
- HS CODE:2918160000
- Customs Data:
China Customs Code:
2918199090Overview:
HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Gluconate sodium Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Omicron Biochemicals | GLC-163-0.10g |
D-[6,6'-2H2]gluconic acid, sodium salt |
527-07-1 | 0.10g |
$210 | 2024-07-19 | ||
Key Organics Ltd | AS-11680-5MG |
Sodium D-gluconate |
527-07-1 | >99% | 5mg |
£42.00 | 2025-02-09 | |
SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY061566-500g |
Gluconate sodium |
527-07-1 | ≥98% | 500g |
¥150.00 | 2021-10-23 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | G305493-100g |
Gluconate sodium |
527-07-1 | 97% | 100g |
¥30.90 | 2023-09-02 | |
City Chemical | S6881-12KG |
Sodium Gluconate |
527-07-1 | 97% | 12kg |
$383.41 | 2023-09-19 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | G278703-100g |
Gluconate sodium |
527-07-1 | 99% | 100g |
¥29.90 | 2023-09-02 | |
BAI LING WEI Technology Co., Ltd. | 098682-100g |
D-Gluconic acid sodium salt |
527-07-1 | 100g |
¥ 242 | 2021-10-23 | ||
City Chemical | S6881-500GM |
Sodium Gluconate |
527-07-1 | 97% | 500gm |
$29.38 | 2023-09-19 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | G305493-500g |
Gluconate sodium |
527-07-1 | 97% | 500g |
¥61.90 | 2023-09-02 | |
NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0133780635-100g |
Gluconate sodium |
527-07-1 | 98% | 100g |
¥ 48.2 | 2024-07-20 |
Gluconate sodium Related Literature
-
Bence Kutus,Dániel Ozsvár,Norbert Varga,István Pálinkó,Pál Sipos Dalton Trans. 2017 46 1065
-
Martina Vavrusova,André C. Garcia,Bente P. Danielsen,Leif H. Skibsted RSC Adv. 2017 7 3078
-
Martina Vavrusova,Leif H. Skibsted Food Funct. 2014 5 85
-
Xintong Meng,Zengyong Li,Di Li,Yiming Huang,Jiaojiao Ma,Chuanfu Liu,Xinwen Peng Green Chem. 2020 22 2588
-
Hyunsu Han,Yuseong Noh,Yoongon Kim,Won Suk Jung,Seongmin Park,Won Bae Kim Nanoscale 2019 11 2423
Additional information on Gluconate sodium
Gluconate Sodium 527-07-1: Chemical Properties and Applications in Biomedicine
Gluconate Sodium (CAS 527-07-1) is a versatile organic salt widely recognized for its biocompatibility and multifunctional roles in the pharmaceutical and biomedical industries. Chemically, it is the sodium salt of gluconic acid, characterized by its high solubility in water and mild chelating properties. This compound is extensively utilized as a stabilizing agent in intravenous formulations, particularly in calcium and iron supplements, due to its ability to enhance bioavailability and reduce toxicity. Recent studies highlight its potential in drug delivery systems, where it improves the solubility of poorly water-soluble APIs (Active Pharmaceutical Ingredients). Researchers are also exploring its role in wound healing and antimicrobial coatings, leveraging its non-toxic and biodegradable nature. The demand for Gluconate Sodium 527-07-1 is rising in nutraceuticals and personalized medicine, aligning with the trend toward sustainable and patient-centric therapies.
Gluconate Sodium 527-07-1 in Drug Formulation and Pharmacokinetics
In pharmacokinetics, Gluconate Sodium 527-07-1 serves as a critical excipient to modulate drug absorption and distribution. Its chelating ability binds metal ions, preventing oxidation and degradation of sensitive compounds like biologics and peptides. A 2023 study published in the Journal of Pharmaceutical Sciences demonstrated its efficacy in enhancing the stability of monoclonal antibodies during storage. Additionally, its use in oral rehydration solutions (ORS) underscores its safety profile, as it aids electrolyte balance without gastrointestinal irritation. With the growing focus on precision medicine, Gluconate Sodium is being investigated for its role in nanocarrier systems, where it facilitates targeted delivery to inflamed tissues. These advancements address user concerns about drug efficacy and side-effect minimization, making it a hotspot in formulation research.
Safety and Regulatory Status of Gluconate Sodium 527-07-1
Regulatory agencies such as the FDA and EMA classify Gluconate Sodium 527-07-1 as Generally Recognized as Safe (GRAS) for use in food and pharmaceuticals. Its low toxicity (LD50 > 10,000 mg/kg in rodents) and absence of carcinogenic effects make it ideal for pediatric and geriatric formulations. However, users frequently search for allergenicity data and drug interactions, prompting ongoing studies to validate its compatibility with novel therapeutics like mRNA vaccines. The compound’s compliance with ICH Q3D guidelines for elemental impurities further reinforces its adoption in biopharmaceutical manufacturing. As sustainability gains traction, its eco-friendly synthesis via fermentation aligns with green chemistry principles, a key concern for environmentally conscious stakeholders.
Future Prospects: Gluconate Sodium 527-07-1 in Emerging Therapies
The future of Gluconate Sodium 527-07-1 lies in its integration with advanced therapies, including regenerative medicine and 3D bioprinting. Recent trials have explored its incorporation into hydrogels for tissue engineering, capitalizing on its ability to crosslink polymers while maintaining cell viability. In oncology, its role as a chelator in radiopharmaceuticals is under investigation to improve tumor targeting. The compound’s versatility also extends to cosmeceuticals, where it acts as a pH buffer and moisturizer. With the global pharmaceutical excipients market projected to exceed $11 billion by 2027, Gluconate Sodium’s demand is poised to grow, driven by innovations in smart drug delivery and biocompatible materials.
527-07-1 (Gluconate sodium) Related Products
- 71957-07-8(Nickel,bis(D-gluconato-O1,O2)- (9CI))
- 16037-91-5(Sodium Stibogluconate)
- 10101-21-0((2,3,4,5,6-Pentahydroxyhexanoyl)oxystrontio 2,3,4,5,6-Pentahydroxyhexanoate)
- 35398-15-3(Potassium gluconate monohydrate)
- 299-29-6(ferrous gluconate hydrate)
- 18016-24-5(Calcium Gluconate)
- 299-28-5(Gluconate Calcium)
- 299-27-4(D-Gluconic Acid Potassium Salt)
- 66905-23-5(Calcium Gluconate)
- 5658-61-7(Propanamide,2-(4-chlorophenoxy)-2-methyl-)

